1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole

• IUPAC Name: 1-(azepan-1-yl)-2-[3-[(4-fluorophenyl)methylsulfanyl]indol-1-yl]ethanone
• InChI: InChI=1S/C23H25FN2OS/c24-19-11-9-18(10-12-19)17-28-22-15-26(21-8-4-3-7-20(21)22)16-23(27)25-13-5-1-2-6-14-25/h3-4,7-12,15H,1-2,5-6,13-14,16-17H2
• InChI Key: BMZWNCKAGNQNRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC4=CC=C(C=C4)F
• Molecular Formula: C23H25FN2OS
• Molecular Weight: 396.5 g/mol

Description

1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole, also known as AZTBI, is a novel compound that has gained significant interest in the scientific community due to its potential therapeutic applications. AZTBI is a synthetic indole derivative that has been shown to exhibit promising biological activity against various diseases.

Mechanism Of Action

The mechanism of action of 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole is not fully understood, but it is believed to involve the inhibition of key signaling pathways that are involved in cancer cell growth and survival. 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole has been shown to inhibit the activity of AKT, a protein kinase that is known to promote cell survival and proliferation. Additionally, 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole has been found to induce apoptosis, or programmed cell death, in cancer cells.

Biochemical And Physiological Effects

1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of key signaling pathways involved in cancer cell growth and survival. Additionally, 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole has been found to possess anti-inflammatory and anti-oxidant properties, which may contribute to its potential therapeutic applications.

Advantages And Limitations For Lab Experiments

1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole exhibits several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab, allowing for the production of large quantities for research purposes. Additionally, 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole exhibits potent biological activity, making it a promising candidate for further research. However, there are also limitations to using 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its biological effects. Additionally, the potential side effects and toxicity of 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole are not yet known, and further safety studies are needed.

Future Directions

There are several future directions for research on 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole. One area of interest is the development of novel drug delivery systems for 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole, which could improve its efficacy and reduce potential side effects. Additionally, further studies are needed to elucidate the mechanism of action of 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole and its potential therapeutic applications. Finally, clinical trials are needed to evaluate the safety and efficacy of 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole in humans, which could lead to the development of a new class of anti-cancer and anti-inflammatory drugs.

Synthesis Methods

The synthesis of 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole involves the reaction of 2-bromoacetyl azepane with 4-fluorobenzyl mercaptan to obtain the intermediate compound, which is then reacted with indole-3-carbaldehyde to form the final product. The synthesis of 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole is a multi-step process that requires careful optimization to achieve high yields and purity.

Scientific Research Applications

1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. 1-(2-azepan-1-yl-2-oxoethyl)-3-[(4-fluorobenzyl)thio]-1H-indole has also been found to possess anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and asthma.